Cas no 190841-72-6 ([9,9'-Biphenanthrene]-10,10'-dithiol)

[9,9'-Biphenanthrene]-10,10'-dithiol structure
190841-72-6 structure
Product Name:[9,9'-Biphenanthrene]-10,10'-dithiol
CAS No:190841-72-6
MF:C28H18S2
MW:418.572524547577
CID:115884
PubChem ID:57357664
Update Time:2025-04-18

[9,9'-Biphenanthrene]-10,10'-dithiol Chemical and Physical Properties

Names and Identifiers

    • [9,9'-Biphenanthrene]-10,10'-dithiol
    • 10-(10-sulfanylphenanthren-9-yl)phenanthrene-9-thiol
    • 9,9-Biphenanthrene-10,10-dithiol
    • 190841-72-6
    • DTXSID10723793
    • Inchi: 1S/C28H18S2/c29-27-23-15-7-3-11-19(23)17-9-1-5-13-21(17)25(27)26-22-14-6-2-10-18(22)20-12-4-8-16-24(20)28(26)30/h1-16,29-30H
    • InChI Key: UNNLMSFBYKRFHD-UHFFFAOYSA-N
    • SMILES: SC1C2C=CC=CC=2C2C=CC=CC=2C=1C1=C(C2C=CC=CC=2C2C=CC=CC1=2)S

Computed Properties

  • Exact Mass: 418.08514
  • Monoisotopic Mass: 418.08499292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 8.8
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • PSA: 0
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